2,4-dibromo-6-{[(2-chlorobenzoyl)amino]methyl}phenyl 2-methylbenzoate

• IUPAC Name: [2,4-dibromo-6-[[(2-chlorobenzoyl)amino]methyl]phenyl] 2-methylbenzoate
• InChI: InChI=1S/C22H16Br2ClNO3/c1-13-6-2-3-7-16(13)22(28)29-20-14(10-15(23)11-18(20)24)12-26-21(27)17-8-4-5-9-19(17)25/h2-11H,12H2,1H3,(H,26,27)
• InChI Key: ZXLLGHNQLPHULK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C(=O)OC2=C(C=C(C=C2Br)Br)CNC(=O)C3=CC=CC=C3Cl
• Molecular Formula: C22H16Br2ClNO3
• Molecular Weight: 537.6 g/mol

Description

2,4-dibromo-6-{[(2-chlorobenzoyl)amino]methyl}phenyl 2-methylbenzoate is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 2,4-dibromo-6-{[(2-chlorobenzoyl)amino]methyl}phenyl 2-methylbenzoate is not fully understood. However, studies have suggested that it may act by inhibiting certain enzymes or proteins that are essential for the growth and survival of cancer cells or plant species.
Biochemical and Physiological Effects
Studies have shown that 2,4-dibromo-6-{[(2-chlorobenzoyl)amino]methyl}phenyl 2-methylbenzoate can have various biochemical and physiological effects depending on the application. In medicine, it has been shown to induce apoptosis (programmed cell death) in cancer cells and inhibit angiogenesis (the formation of new blood vessels) in tumors. In agriculture, it has been shown to selectively inhibit the growth of certain plant species without affecting others. In material science, it has been shown to have unique electronic and optical properties that make it a promising building block for new materials.

Advantages and Limitations for Lab Experiments

The advantages of using 2,4-dibromo-6-{[(2-chlorobenzoyl)amino]methyl}phenyl 2-methylbenzoate in lab experiments include its relatively simple synthesis method, its potential applications in various fields, and its unique properties that make it a promising building block for new materials. However, the limitations include its potential toxicity and the need for further research to fully understand its mechanism of action and potential applications.

Future Directions

There are several future directions for the study of 2,4-dibromo-6-{[(2-chlorobenzoyl)amino]methyl}phenyl 2-methylbenzoate. In medicine, further research is needed to fully understand its mechanism of action and potential as an anti-cancer agent. In agriculture, further research is needed to optimize its selectivity and efficacy as a herbicide. In material science, further research is needed to explore its potential as a building block for new materials with unique properties. Additionally, there is a need for further research to fully understand the potential toxicity and environmental impact of this compound.

Synthesis Methods

The synthesis of 2,4-dibromo-6-{[(2-chlorobenzoyl)amino]methyl}phenyl 2-methylbenzoate involves a multi-step process that includes the reaction of 2,4-dibromo-6-nitrophenol with 2-chlorobenzoyl chloride, followed by the reduction of the nitro group with tin and hydrochloric acid. The resulting amine is then reacted with 2-methylbenzoic acid in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) to yield the final product.

Scientific Research Applications

2,4-dibromo-6-{[(2-chlorobenzoyl)amino]methyl}phenyl 2-methylbenzoate has been studied for its potential applications in various fields such as medicine, agriculture, and material science. In medicine, this compound has shown promise as an anti-cancer agent, with studies demonstrating its ability to inhibit the growth of cancer cells in vitro. In agriculture, it has been investigated as a potential herbicide due to its ability to selectively target certain plant species. In material science, it has been studied for its potential use as a building block for the synthesis of new materials with unique properties.